Cas no 37033-93-5 (5-Ethylindole-2-carboxylic Acid)

• Product Name: 5-Ethylindole-2-carboxylic Acid
• CAS No: 37033-93-5
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD00065293
• CID: 319142
• PubChem ID: 269697
• Update Time: 2025-04-19

5-Ethylindole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 5-ethyl-
• 5-ethyl-1H-Indole-2-carboxylic acid
• 5-ETHYLINDOLE-2-CARBOXYLIC ACID
• 5-Aethyl-indol-2-carbonsaeure
• 5-ethyl-1H-2-indolecarbocyclic acid
• AmbotzHAA8210
• 5-ethyl-2-indolecarboxylic acid
• 37033-93-5
• DTXSID30296717
• FT-0620372
• NSC-111170
• s12053
• SCHEMBL1144864
• MFCD00065293
• SJOATWVSOUYAPP-UHFFFAOYSA-N
• AKOS001476197
• AB01333455-02
• NSC111170
• BB 0248944
• E-7928
• 5-ethyl-1H-2-indolecarboxylic acid
• VS-07105
• CS-0205918
• A823504
• 5-ethyl-indole-2-carboxylic acid
• NCGC00340816-01
• DB-049053
• BBL020586
• STK893275
• 5-Ethylindole-2-carboxylic Acid

• MDL： MFCD00065293
• Inchi： 1S/C11H11NO2/c1-2-7-3-4-9-8(5-7)6-10(12-9)11(13)14/h3-6,12H,2H2,1H3,(H,13,14)
• InChI Key： SJOATWVSOUYAPP-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=C(C=CC=2N1)CC)=O

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.1

Experimental Properties

• Color/Form: Off white to yellow powder
• Density: 1.285
• Melting Point: 181-185 ºC
• Boiling Point: 422.9 °C at 760 mmHg
• Flash Point: 209.6 °C
• Refractive Index: 1.67
• PSA: 53.09000
• LogP: 2.42850